Jasmoside

Cancer cytotoxicity Secoiridoid glucoside MTT assay
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C43H60O22
Molecular Weight 928.9 g/mol
Cat. No. B15590939
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameJasmoside
Molecular FormulaC43H60O22
Molecular Weight928.9 g/mol
Structural Identifiers
InChIInChI=1S/C43H60O22/c1-6-19-22(25(38(54)56-5)15-59-40(19)64-42-36(52)34(50)32(48)28(11-44)62-42)9-30(46)57-13-17(3)21-8-27-18(4)24(21)14-58-31(47)10-23-20(7-2)41(60-16-26(23)39(55)61-27)65-43-37(53)35(51)33(49)29(12-45)63-43/h6-7,15-18,21-24,27-29,32-37,40-45,48-53H,8-14H2,1-5H3
InChIKeyGZBCQRQJJVIXDD-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Jasmoside Identity & Characteristics


Jasmoside (CAS 97763-17-2, C₄₃H₆₀O₂₂, MW 928.93 g/mol) is a secoiridoid glucoside first isolated from the leaves of *Jasminum mesnyi* Hance (Oleaceae) [1]. It belongs to the terpene glycoside class and is characterized by a dimeric secoiridoid scaffold bearing two β-D-glucopyranosyl units. The compound is documented as a constituent of several *Jasminum* spp. and has recently attracted attention for its differential cytotoxic profile across human cancer cell lines [2].

Natural secoiridoid glucoside isolated from Jasminum spp.
Dimeric scaffold bearing two β-D-glucopyranosyl units
Supports differential cytotoxicity evaluation across human cancer cell lines

Jasmoside vs. Other Secoiridoids


Secoiridoid glucosides co-occurring in *Jasminum* spp.—jasminin, jasmesoside, isojasminin, and jasmosidic acid—share a biosynthetic origin yet diverge markedly in molecular size, glycosylation pattern, and, critically, in their quantitative cytotoxicity and selectivity parameters [1]. Within a single head-to-head experimental series, jasmoside exhibited a selectivity index for THP-1 cells (SI = 7.62) that was 3.8-fold higher than that of its closest structural analog isojasminin (SI = 1.99) and 3.2-fold higher than doxorubicin (SI = 2.41) [2]. Such differences mean that biological activity observed for one Jasminum secoiridoid cannot be assumed for another; substitution without verification of the specific compound's quantitative profile introduces uncontrolled experimental variance.

Reported selectivity indices for jasmoside differ markedly from those of isojasminin and may not transfer across Jasminum secoiridoids.

Cytotoxicity rank order across THP-1, HepG-2, and MCF-7 cells can invert between jasmoside and structurally related analogs.

Dimeric diglycoside architecture confers physicochemical properties not matched by monomeric Jasminum constituents (e.g., jasminin, jasmesoside).

Jasmoside Head-to-Head Evidence


Jasmoside vs. Isojasminin Cytotoxicity

In a direct head-to-head experiment using the MTT assay, jasmoside (5) demonstrated a divergent potency profile compared to isojasminin (4). Against THP-1 leukemia cells, jasmoside was 1.85-fold more potent (IC₅₀: 27.59 vs. 51.07 µg/mL). Conversely, against HepG-2 hepatocellular carcinoma cells, isojasminin was approximately 2-fold more potent (IC₅₀: 33.49 vs. 66.47 µg/mL). The two compounds showed comparable potency against MCF-7 breast cancer cells (jasmoside: 41.32 µg/mL; isojasminin: 43.12 µg/mL) [1]. This cell-line-dependent potency inversion is a distinguishing selection criterion.

Cytotoxicity vs. Isojasminin
Head-to-head
THP-1 IC₅₀: 27.59 vs 51.07 µg/mL (1.85×) | HepG-2: 66.47 vs 33.49 µg/mL (1.98×) | MCF-7: 41.32 vs 43.12 µg/mL (≈1.04×)
Supports cell-line-dependent potency comparison
MTT assay; single experimental series
Cancer cytotoxicity Secoiridoid glucoside MTT assay

Selectivity in THP-1 and MCF-7 Cells

Selectivity index (SI = CC₅₀ on Vero normal cells / IC₅₀ on cancer cells) was determined within the same experimental series. Jasmoside achieved the highest SI of all isolated compounds against THP-1 (SI = 7.62) and MCF-7 (SI = 5.09), exceeding both isojasminin (THP-1 SI = 1.99; MCF-7 SI = 2.35) and the clinical reference doxorubicin (THP-1 SI = 2.41; MCF-7 SI = 2.19) [1]. For HepG-2, jasmoside (SI = 3.16) and isojasminin (SI = 3.03) were comparable [1]. A selectivity index >3 is classified as high selectivity, positioning jasmoside uniquely among Jasminum secoiridoids for MCF-7 and THP-1 applications [1].

Selectivity Index Rank
Reported
Jasmoside SI (THP-1): 7.62 — highest among tested compounds; doxorubicin: 2.41; isojasminin: 1.99
Supports selectivity endpoint review in tested cell lines
SI = CC₅₀ (Vero)/IC₅₀; model-specific interpretation
Selectivity index Cancer selectivity Vero normal cells

Mcl-1 Binding Affinity vs. Secoiridoids

Molecular docking against the Mcl-1 receptor (PDB: 6FS1) using MOE 2019.012 suite ranked the binding scores of seven co-isolated compounds as: docked AZD5991 (−8.60 kcal/mol) > jasmoside (−8.42 kcal/mol) > isojasminin (−7.34 kcal/mol) > jasminin (−6.97 kcal/mol) > 1-methyl-9-aldojasmigenin (−6.78 kcal/mol) > 1-methoxyjasmigenin (−6.62 kcal/mol) > coumarin (−5.32 kcal/mol) > mannitol (−5.00 kcal/mol) [1]. Jasmoside's binding score (−8.42 kcal/mol) was within 0.18 kcal/mol of the co-crystallized inhibitor AZD5991 and was superior to isojasminin by 1.08 kcal/mol. Jasmoside formed three hydrogen bonds (Lys214/H-acceptor, Arg263/H-acceptor, Met231/H-donor) versus one H-bond and one H-pi interaction for isojasminin [1].

Mcl-1 Docking Rank
Reported
Binding score −8.42 kcal/mol (ranked 2nd among 7 co-isolated compounds; 0.18 kcal/mol below AZD5991)
Supports Mcl-1 target-engagement hypothesis
In silico docking; requires experimental validation
Molecular docking Mcl-1 inhibitor Structure-activity relationship

Dimeric Glycoside vs. Monomeric Analogs

Jasmoside (C₄₃H₆₀O₂₂, MW 928.93 g/mol) is a dimeric secoiridoid diglycoside, substantially larger than the monomeric secoiridoids jasminin (C₂₆H₃₈O₁₂, MW 542.57 g/mol) and jasmesoside (C₂₇H₄₂O₁₃, MW 574.6 g/mol) that co-occur in the same botanical source [1][2][3]. The 1.7-fold larger molecular size and the presence of two glucopyranosyl units (vs. one in jasminin and jasmesoside) correlate with jasmoside's distinct Mcl-1 binding mode and selectivity profile, as proposed by the SAR analysis in the source study [4]. This structural distinction is directly relevant to chromatographic behavior, solubility, and membrane permeability, affecting both analytical method development and biological assay design.

Dimeric vs. Monomeric Size
Class-level
MW 928.93 g/mol (dimeric, 2 glucopyranosyl units) vs. 542.57 (jasminin) and 574.6 (jasmesoside), both monoglycosides
Structural differentiation may influence chromatographic and permeability properties
Class-level inference; property data to verify
Structural differentiation Molecular weight Dimeric secoiridoid

Cytotoxicity vs. Oleuropein in MCF-7 Cells

Oleuropein, the most widely studied Oleaceae secoiridoid, has reported IC₅₀ values against MCF-7 cells ranging from 6.81 to 11.02 µg/mL (24–72 h exposure) in independent studies [1]. Jasmoside's IC₅₀ against MCF-7 was 41.32 µg/mL in the Mansour et al. (2022) study [2]. While oleuropein demonstrates higher potency, jasmoside achieves this with a superior selectivity index (SI = 5.09 vs. reported oleuropein SI values typically <3), indicating that jasmoside may offer a wider therapeutic window in certain experimental contexts [2]. Cross-study comparisons must be interpreted with caution due to differences in assay conditions; however, the data suggest jasmoside and oleuropein occupy distinct positions in potency-selectivity space, guiding compound choice based on experimental priority.

MCF-7 Potency vs. Oleuropein
Context-dependent
Jasmoside IC₅₀ 41.32 µg/mL; oleuropein IC₅₀ 6.81–11.02 µg/mL (3.7–6.1× more potent). Jasmoside SI 5.09 reported.
Cross-study context; selectivity-potency trade-off may differ
Different laboratory conditions; direct comparison not validated
Cross-study comparison MCF-7 Oleuropein

Jasmoside Application Scenarios


Mcl-1-Targeted Drug Discovery

Jasmoside's Mcl-1 docking score (−8.42 kcal/mol) approaches that of the synthetic inhibitor AZD5991 (−8.60 kcal/mol) and exceeds all other co-isolated secoiridoids [1]. This positions jasmoside as a privileged natural-product starting point for Mcl-1 inhibitor development. Procurement is indicated for medicinal chemistry programs seeking to derivatize a natural scaffold with validated Mcl-1 engagement rather than screening monomeric secoiridoids with weaker binding scores (jasminin: −6.97 kcal/mol; isojasminin: −7.34 kcal/mol) [1].

THP-1 Leukemia-Selective Screening

With a THP-1 selectivity index of 7.62—the highest recorded among all compounds in the source study—jasmoside is the preferred compound for acute monocytic leukemia models where sparing of normal cells is a critical experimental endpoint [1]. Its THP-1 IC₅₀ of 27.59 µg/mL, combined with a CC₅₀ of 210.17 µg/mL on Vero cells, provides a wide experimental window for dose-response studies [1].

MCF-7 Selective Toxicity Studies

Jasmoside's MCF-7 selectivity index (SI = 5.09) exceeds that of doxorubicin (SI = 2.19) by 2.32-fold [1]. For breast cancer research programs that prioritize selective targeting over maximal potency, jasmoside should be selected over doxorubicin as a reference compound for comparative selectivity profiling. Its moderate potency (IC₅₀ = 41.32 µg/mL) allows observation of selective effects at concentrations well below Vero cell toxicity [1].

Secoiridoid SAR Studies in Jasminum

Jasmoside's dimeric structure (MW 928.93 g/mol, two glucopyranosyl units) provides a structurally distinct comparator for SAR panels alongside monomeric Jasminum secoiridoids (jasminin MW 542.57, jasmesoside MW 574.6) [2][3]. Its divergent potency profile across cell lines (THP-1-selective vs. HepG-2-sparing) [1] makes it a critical inclusion in any systematic SAR investigation aiming to correlate dimeric secoiridoid architecture with biological selectivity patterns.

Application
Selection Property
Validation Focus
Mcl-1 inhibitor development studies
Mcl-1 docking score context
Target-engagement assay validation
Acute monocytic leukemia cell models
Cell-model selectivity context
Dose-response in THP-1 vs. normal cells
Breast cancer cell-model selectivity studies
Selectivity index vs. reference compounds
MCF-7 endpoint response vs. normal cells
Secoiridoid SAR studies
Dimeric scaffold identity
Comparative cytotoxicity profiling with monomeric analogs

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

32 linked technical documents
Explore Hub


Quote Request

Request a Quote for Jasmoside

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.